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Abstract
This technical guide provides an in-depth overview of 3-Oxooctanoic acid (CAS 13283-91-5),

a beta-keto acid that plays a role in fatty acid metabolism. This document consolidates its

chemical and physical properties, biological significance, and potential applications. Detailed

information on its metabolic pathway, along with representative experimental protocols and

spectroscopic data, is presented to support researchers in the fields of biochemistry, metabolic

studies, and drug discovery.

Introduction
3-Oxooctanoic acid, also known as 3-ketooctanoic acid, is a medium-chain oxo fatty acid.[1]

[2][3] As a beta-keto acid, its ketone group is located at the C3 position relative to the carboxyl

group, a structural feature that is key to its chemical reactivity and metabolic function.[4] This

compound is a metabolite in the beta-oxidation of fatty acids, a major energy-producing

pathway in eukaryotes.[2][3] Its presence has been detected in various organisms, from yeast

to humans.[3] Understanding the properties and biological role of 3-Oxooctanoic acid is

valuable for researchers investigating metabolic pathways and developing novel therapeutics

targeting metabolic disorders.
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A summary of the key chemical and physical properties of 3-Oxooctanoic acid is provided

below.

Table 1: General and Chemical Properties of 3-Oxooctanoic Acid

Property Value Source

CAS Number 13283-91-5 [5]

Molecular Formula C8H14O3 [5]

Molecular Weight 158.197 g/mol [5]

IUPAC Name 3-oxooctanoic acid [2]

Synonyms

3-ketooctanoic acid, beta-

oxocaprylic acid, beta-

ketooctanoic acid

[2][6]

Canonical SMILES CCCCCC(=O)CC(=O)O [5]

InChIKey
FWNRRWJFOZIGQZ-

UHFFFAOYSA-N
[2]

Table 2: Physicochemical Properties of 3-Oxooctanoic Acid
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Property Value Source

Physical Description Solid [2]

Boiling Point 275.6°C at 760 mmHg [5]

Density 1.038 g/cm³ [5]

Flash Point 134.7°C [5]

Vapor Pressure 0.00138 mmHg at 25°C [5]

LogP 1.6 [5]

Hydrogen Bond Donor Count 1 [5]

Hydrogen Bond Acceptor

Count
3 [5]

Biological Role and Signaling Pathways
3-Oxooctanoic acid is an intermediate in the mitochondrial beta-oxidation of fatty acids. This

metabolic pathway is crucial for energy production from lipids.

Beta-Oxidation of Fatty Acids
The beta-oxidation spiral is a four-step process that shortens fatty acyl-CoA molecules by two

carbons in each cycle, producing acetyl-CoA, FADH₂, and NADH. 3-Oxooctanoyl-CoA is the

precursor to the final thiolytic cleavage step in the cycle for an eight-carbon fatty acid.

The four key enzymatic reactions in the beta-oxidation of an eight-carbon fatty acid (octanoyl-

CoA) are:

Dehydrogenation: Acyl-CoA dehydrogenase introduces a double bond between the alpha

and beta carbons of octanoyl-CoA, forming trans-Δ²-enoyl-CoA and reducing FAD to FADH₂.

Hydration: Enoyl-CoA hydratase adds a water molecule across the double bond, yielding L-

3-hydroxyoctanoyl-CoA.

Dehydrogenation: 3-Hydroxyacyl-CoA dehydrogenase oxidizes the hydroxyl group to a keto

group, producing 3-oxooctanoyl-CoA and reducing NAD+ to NADH.
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Thiolysis: Beta-ketothiolase cleaves 3-oxooctanoyl-CoA with the addition of a new

Coenzyme A molecule, resulting in acetyl-CoA and a shortened hexanoyl-CoA.

This cycle repeats until the fatty acid is completely converted to acetyl-CoA molecules, which

can then enter the citric acid cycle for further energy production.

Octanoyl-CoA

trans-Δ²-Enoyl-CoA

 FAD -> FADH₂

L-3-Hydroxyoctanoyl-CoA

 H₂O

3-Oxooctanoyl-CoA

 NAD⁺ -> NADH + H⁺
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Caption: Mitochondrial beta-oxidation of octanoyl-CoA.

Experimental Protocols
Synthesis of 3-Oxooctanoic Acid
While a specific, detailed protocol for the synthesis of 3-oxooctanoic acid is not readily

available in the searched literature, a general and plausible method for the synthesis of beta-

keto acids involves the Claisen condensation reaction. Below is a representative workflow.

Start Materials:
- Methyl hexanoate

- Methyl acetate

Claisen Condensation
(Strong Base, e.g., NaOEt)

Saponification
(e.g., aq. NaOH)

Acidification
(e.g., aq. HCl)

Purification
(e.g., Chromatography) 3-Oxooctanoic acid

Click to download full resolution via product page

Caption: Representative workflow for the synthesis of 3-Oxooctanoic acid.

Methodology:

Claisen Condensation: Methyl hexanoate is reacted with methyl acetate in the presence of a

strong base, such as sodium ethoxide, to form the corresponding beta-keto ester, methyl 3-

oxooctanoate.

Saponification: The resulting methyl 3-oxooctanoate is then saponified using an aqueous

solution of a strong base, like sodium hydroxide, to hydrolyze the ester to the sodium salt of

3-oxooctanoic acid.

Acidification: The reaction mixture is subsequently acidified with a mineral acid, such as

hydrochloric acid, to protonate the carboxylate and yield 3-oxooctanoic acid.

Purification: The final product can be purified using standard techniques such as extraction

and column chromatography.

Analysis of 3-Oxooctanoic Acid in Biological Samples
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The analysis of 3-Oxooctanoic acid in biological matrices typically involves extraction followed

by chromatographic separation and detection by mass spectrometry.

Methodology:

Sample Preparation: Biological samples (e.g., plasma, tissue homogenates) are subjected to

a protein precipitation step, often using a cold organic solvent like acetonitrile. The

supernatant is then collected.

Extraction: A liquid-liquid extraction or solid-phase extraction (SPE) can be employed to

isolate and concentrate the analyte from the sample matrix.

Chromatographic Separation: The extracted sample is injected into a liquid chromatography

(LC) system, typically a reversed-phase column, to separate 3-Oxooctanoic acid from other

components.

Mass Spectrometric Detection: The eluent from the LC system is introduced into a mass

spectrometer (MS), often a tandem mass spectrometer (MS/MS), for sensitive and specific

detection and quantification of 3-Oxooctanoic acid.

Spectroscopic Data
Mass Spectrometry
Predicted collision cross-section (CCS) values for various adducts of 3-Oxooctanoic acid can

be useful for its identification in mass spectrometry-based metabolomics studies.

Table 3: Predicted Collision Cross Section (CCS) Values for 3-Oxooctanoic Acid Adducts
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Adduct m/z Predicted CCS (Å²)

[M+H]⁺ 159.10158 135.3

[M+Na]⁺ 181.08352 141.3

[M-H]⁻ 157.08702 133.9

[M+NH₄]⁺ 176.12812 155.4

[M+K]⁺ 197.05746 140.8

[M+H-H₂O]⁺ 141.09156 130.6

[M+HCOO]⁻ 203.09250 156.0

[M+CH₃COO]⁻ 217.10815 176.3

Data sourced from PubChemLite.

NMR Spectroscopy
While a full, experimentally determined NMR spectrum for 3-Oxooctanoic acid is not available

in the searched results, predicted chemical shifts for the methyl ester derivative and general

characteristics of similar compounds can provide guidance. For the related compound, methyl

3-oxoheptanoate, ¹³C NMR data has been reported in the literature.[7]

Applications in Research and Drug Development
The primary research application of 3-Oxooctanoic acid is as a metabolite standard in

metabolomics studies and for investigating the kinetics and regulation of fatty acid oxidation.

While there is limited direct evidence for 3-Oxooctanoic acid as a drug development

candidate, its derivatives have been explored. For instance, an amide of 3-oxooctanoic acid
has been investigated for its biological activity.[4] Given its role in a fundamental metabolic

pathway, enzymes involved in its synthesis and degradation could be potential targets for

therapeutic intervention in metabolic diseases.
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3-Oxooctanoic acid is a key intermediate in fatty acid metabolism with well-defined chemical

and physical properties. This guide provides a consolidated resource for researchers,

summarizing its biological context, providing frameworks for its synthesis and analysis, and

presenting relevant physicochemical and spectroscopic data. Further research into the

biological activities of 3-Oxooctanoic acid and its derivatives may uncover novel therapeutic

opportunities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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